N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 4-iodobenzoate
• InChI: InChI=1S/C13H10IN3O2/c14-10-6-4-9(5-7-10)13(18)19-17-12(15)11-3-1-2-8-16-11/h1-8H,(H2,15,17)
• InChI Key: RCWCGAHOCDEPGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=NOC(=O)C2=CC=C(C=C2)I)N
• Isomeric SMILES: C1=CC=NC(=C1)/C(=N/OC(=O)C2=CC=C(C=C2)I)/N
• Molecular Formula: C13H10IN3O2
• Molecular Weight: 367.14 g/mol

Description

N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide, also known as IBOPIM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyridinecarboximidamide derivatives and has been found to exhibit a range of interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide works by inhibiting the activity of certain enzymes in the body, specifically the enzyme carbonic anhydrase. This enzyme is involved in a range of biological processes, including the regulation of acid-base balance in the body. By inhibiting the activity of carbonic anhydrase, N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide can affect a range of physiological processes, including the regulation of blood pH and the transport of carbon dioxide in the body.
Biochemical and Physiological Effects:
N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide has been found to exhibit a range of interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of carbonic anhydrase in the red blood cells, which can affect the transport of carbon dioxide in the body. It has also been found to reduce the activity of certain enzymes involved in the metabolism of glucose, which can have implications for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide has a range of advantages and limitations for use in lab experiments. One of the main advantages is its ability to inhibit the activity of certain enzymes, which can be useful for studying the role of these enzymes in various biological processes. However, it is important to note that N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide. One area of interest is the development of new therapeutic agents based on the structure of N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide. Another area of interest is the study of the effects of N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide on various biological processes, including the regulation of blood pH and the transport of carbon dioxide in the body. Additionally, further research is needed to fully understand the mechanism of action of N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide involves the reaction of 4-iodobenzoyl chloride with 2-pyridinecarboximidamide in the presence of a base such as potassium carbonate. This reaction results in the formation of N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide as a white solid with a melting point of around 220-222°C.

Scientific Research Applications

N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the study of its mechanism of action and its effects on various biological processes. N'-[(4-iodobenzoyl)oxy]-2-pyridinecarboximidamide has been found to exhibit a range of interesting properties, including its ability to inhibit the activity of certain enzymes and its potential as a therapeutic agent for various diseases.